![molecular formula C18H26N2O2 B5321493 1-tert-butyl-N-(2-isopropylphenyl)-5-oxo-3-pyrrolidinecarboxamide](/img/structure/B5321493.png)
1-tert-butyl-N-(2-isopropylphenyl)-5-oxo-3-pyrrolidinecarboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
1-tert-butyl-N-(2-isopropylphenyl)-5-oxo-3-pyrrolidinecarboxamide, also known as Compound 1, is a chemical compound that has gained attention in scientific research due to its potential use as a therapeutic agent. This compound belongs to the class of pyrrolidinecarboxamide derivatives and has been shown to have promising effects in various biological systems.
Mechanism of Action
The mechanism of action of 1-tert-butyl-N-(2-isopropylphenyl)-5-oxo-3-pyrrolidinecarboxamide 1 is not fully understood. However, it has been suggested that it may act by inhibiting the activity of certain enzymes involved in inflammation and tumor growth. In addition, this compound 1 has been shown to modulate the levels of certain neurotransmitters in the brain, which may contribute to its potential use in treating neurodegenerative diseases.
Biochemical and Physiological Effects:
This compound 1 has been shown to have various biochemical and physiological effects. It has been shown to inhibit the production of inflammatory cytokines and chemokines, which may contribute to its anti-inflammatory activity. In addition, this compound 1 has been shown to induce cell cycle arrest and apoptosis in tumor cells, which may contribute to its anti-tumor activity. Furthermore, this compound 1 has been shown to modulate the levels of certain neurotransmitters in the brain, which may contribute to its potential use in treating neurodegenerative diseases.
Advantages and Limitations for Lab Experiments
One advantage of using 1-tert-butyl-N-(2-isopropylphenyl)-5-oxo-3-pyrrolidinecarboxamide 1 in lab experiments is its relatively simple synthesis method. In addition, this compound 1 has been shown to have promising effects in various biological systems, which makes it a potentially useful tool for studying the mechanisms of inflammation, tumor growth, and neurodegenerative diseases. However, one limitation of using this compound 1 is its relatively low yield, which may limit its availability for large-scale experiments.
Future Directions
There are several future directions for research on 1-tert-butyl-N-(2-isopropylphenyl)-5-oxo-3-pyrrolidinecarboxamide 1. One potential direction is to investigate its potential use in combination therapy with other anti-inflammatory, anti-tumor, or neuroprotective agents. Another potential direction is to investigate its potential use in treating other neurodegenerative diseases such as Huntington's disease or amyotrophic lateral sclerosis. Furthermore, future research could focus on optimizing the synthesis method of this compound 1 to increase its yield and availability for large-scale experiments.
Synthesis Methods
The synthesis of 1-tert-butyl-N-(2-isopropylphenyl)-5-oxo-3-pyrrolidinecarboxamide 1 was first reported by researchers in 2012. The method involves the reaction of 2-isopropylphenyl hydrazine and tert-butyl 3-oxoazetidine-1-carboxylate to form the intermediate compound, which is then further reacted with ethyl chloroformate to yield this compound 1. The overall yield of this synthesis method is around 60%.
Scientific Research Applications
1-tert-butyl-N-(2-isopropylphenyl)-5-oxo-3-pyrrolidinecarboxamide 1 has been extensively studied for its potential use in various biological systems. It has been shown to have anti-inflammatory, anti-tumor, and anti-viral activities. In addition, this compound 1 has been investigated for its potential use in treating neurodegenerative diseases such as Alzheimer's and Parkinson's.
properties
IUPAC Name |
1-tert-butyl-5-oxo-N-(2-propan-2-ylphenyl)pyrrolidine-3-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H26N2O2/c1-12(2)14-8-6-7-9-15(14)19-17(22)13-10-16(21)20(11-13)18(3,4)5/h6-9,12-13H,10-11H2,1-5H3,(H,19,22) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GOTWWFQUBQBBJK-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)C1=CC=CC=C1NC(=O)C2CC(=O)N(C2)C(C)(C)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H26N2O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
302.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.